3-Imidazo[1,5-a]pyridin-3-ylpropanoic acid

• IUPAC Name: 3-imidazo[1,5-a]pyridin-3-ylpropanoic acid
• InChI: InChI=1S/C10H10N2O2/c13-10(14)5-4-9-11-7-8-3-1-2-6-12(8)9/h1-3,6-7H,4-5H2,(H,13,14)
• InChI Key: SPWLDFUZCBIONJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CN=C(N2C=C1)CCC(=O)O
• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol

Description

3-Imidazo[1,5-a]pyridin-3-ylpropanoic acid is a compound that belongs to the class of aromatic heterocycles known as imidazo[1,5-a]pyridines. This class of compounds has attracted significant attention due to their unique chemical structure, versatility, optical behaviors, and biological properties. They have potential applications in several research areas, including materials science and the pharmaceutical field.

Synthesis Analysis

The synthesis of imidazo[1,5-a]pyridine derivatives has been a subject of intense research. A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials. A simple and effective method for the synthesis of substituted imidazo[1,2-a]pyridin-3-yl-acetic acids has been developed based on the multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid.

Molecular Structure Analysis

The molecular structure of 3-Imidazo[1,5-a]pyridin-3-ylpropanoic acid is characterized by a unique hybrid accepting orbital comprised of a vacant p-orbital of carbene and a π* orbital of the pyridine ring. This results in significantly increased π-accepting character.

Scientific Research Applications

Agrochemicals and Pharmaceuticals

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Materials Science

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Coordination Polymers and Crystal Structures

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Future Directions

Imidazo[1,5-a]pyridine derivatives, including 3-Imidazo[1,5-a]pyridin-3-ylpropanoic acid, have great potential in several research areas, from materials science to the pharmaceutical field. In recent years, many promising innovations have been reported in different technological applications, such as optoelectronic devices, sensors, anti-cancer drugs, and emitters for confocal microscopy and imaging. This suggests that there are many future directions for research and development involving this class of compounds.

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazo[1,5-a]pyridine derivatives, have been found to interact with a variety of biological targets, including various enzymes and receptors .

Mode of Action

It’s known that imidazo[1,5-a]pyridin-3-ylidenes, which share a similar structure, have strong π-accepting character . This suggests that the compound may interact with its targets through π-π interactions, which could influence the activity of the target proteins .

Biochemical Pathways

Imidazo[1,5-a]pyridine derivatives have been associated with a broad range of chemical and biological properties, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Compounds with similar structures have been associated with a variety of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular levels .

Action Environment

Factors such as ph, temperature, and the presence of other molecules could potentially influence the activity of this compound .